Cas no 28249-80-1 (Carbamothioic acid, ethyl-, S-[(2-chlorophenyl)methyl] ester)

• Product Name: Carbamothioic acid, ethyl-, S-[(2-chlorophenyl)methyl] ester
• CAS No: 28249-80-1
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• CID: 237724
• PubChem ID: 71356198
• Update Time: 2025-04-19

Carbamothioic acid, ethyl-, S-[(2-chlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, ethyl-, S-[(2-chlorophenyl)methyl] ester
• S-[(2-chlorophenyl)methyl] N-ethylcarbamothioate
• 28249-80-1
• S-[(2-Chlorophenyl)methyl] ethylcarbamothioate
• DTXSID50780345

• Inchi： 1S/C10H12ClNOS/c1-2-12-10(13)14-7-8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： KYLATYSXDWOHEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC(NCC)=O

Computed Properties

• Exact Mass: 229.0328129g/mol
• Monoisotopic Mass: 229.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų